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molecular formula C12H9Br B057067 3-Bromobiphenyl CAS No. 2113-57-7

3-Bromobiphenyl

Cat. No. B057067
CAS RN: 2113-57-7
M. Wt: 233.1 g/mol
InChI Key: USYQKCQEVBFJRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06849650B2

Procedure details

To a solution of 1-bromo-3-phenylbenzene (Aldrich) (0.0858 moles) in 300 mL of dry THF cooled to −78° C. was added tert-butyl lithium (2 eq.) (1.7M in hexane) dropwise. The reaction mixture was stirred for 40 min. at −78° C. and then quenched with 2 eq. of DMF (13.24 mL). The resulting mixture was stirred for 20 min. and then poured into a separatory funnel and extracted with CH2Cl2. The organic extracts were washed with water, dried over Na2SO4, filtered and concentrated to give a brown oil. This oil was purified by LC 2000 chromatography, eluting with ethyl acetate/hexanes (5:95) to give 3-biphenylcarboxaldehyde.
Name
1-bromo-3-phenylbenzene
Quantity
0.0858 mol
Type
reactant
Reaction Step One
Name
THF
Quantity
300 mL
Type
solvent
Reaction Step One
Name
tert-butyl lithium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
DMF
Quantity
13.24 mL
Type
reactant
Reaction Step Three
Name
3-biphenylcarboxaldehyde

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)[CH:3]=1.C([Li])(C)(C)C.CN([CH:22]=[O:23])C>C1COCC1>[C:4]1([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)[CH:5]=[CH:6][CH:7]=[C:2]([CH:22]=[O:23])[CH:3]=1

Inputs

Step One
Name
1-bromo-3-phenylbenzene
Quantity
0.0858 mol
Type
reactant
Smiles
BrC1=CC(=CC=C1)C1=CC=CC=C1
Name
THF
Quantity
300 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
tert-butyl lithium
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)[Li]
Step Three
Name
DMF
Quantity
13.24 mL
Type
reactant
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 40 min. at −78° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The resulting mixture was stirred for 20 min.
Duration
20 min
ADDITION
Type
ADDITION
Details
poured into a separatory funnel
EXTRACTION
Type
EXTRACTION
Details
extracted with CH2Cl2
WASH
Type
WASH
Details
The organic extracts were washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to give a brown oil
CUSTOM
Type
CUSTOM
Details
This oil was purified by LC 2000 chromatography
WASH
Type
WASH
Details
eluting with ethyl acetate/hexanes (5:95)

Outcomes

Product
Details
Reaction Time
 40 min
Name
3-biphenylcarboxaldehyde
Type
product
Smiles
C1(=CC(=CC=C1)C=O)C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.